N-[2-(2-chlorophenyl)-2-methoxyethyl]-N'-(pyridin-3-yl)ethanediamide

Specification

• CAS No.: 1798463-41-8
• Molecular Formula: C16H16ClN3O3
• Molecular Weight: 333.77
• IUPAC Name: N-[2-(2-chlorophenyl)-2-methoxyethyl]-N'-pyridin-3-yloxamide
• Standard InChI: InChI=1S/C16H16ClN3O3/c1-23-14(12-6-2-3-7-13(12)17)10-19-15(21)16(22)20-11-5-4-8-18-9-11/h2-9,14H,10H2,1H3,(H,19,21)(H,20,22)
• Standard InChI Key: QQWGKMHMBSUIDD-UHFFFAOYSA-N
• SMILES: COC(CNC(=O)C(=O)NC1=CN=CC=C1)C2=CC=CC=C2Cl

Introduction

N-[2-(2-chlorophenyl)-2-methoxyethyl]-N'-(pyridin-3-yl)ethanediamide is a synthetic organic compound with potential applications in medicinal chemistry and chemical research. This compound belongs to the class of ethanediamides, characterized by their amide functional groups and structural versatility. Below is a detailed exploration of its chemical structure, properties, synthesis, and potential applications.

Synthesis

The synthesis of N-[2-(2-chlorophenyl)-2-methoxyethyl]-N'-(pyridin-3-yl)ethanediamide typically involves:

• Preparation of the Intermediate:

  • Reacting 2-chloroacetophenone with methanol under acidic or basic conditions to introduce the methoxyethyl group.

• Amidation Reaction:

  • Coupling the intermediate with pyridin-3-ylamine in the presence of a coupling agent like carbodiimide or using direct amidation techniques.

• Purification:

  • The product is purified using recrystallization or chromatographic techniques to ensure high purity.

Applications

4.1 Medicinal Chemistry
The structural motifs in this compound suggest potential pharmacological applications:

• The chlorophenyl group is often associated with antimicrobial or anti-inflammatory properties.

• The pyridine ring may enhance binding affinity to biological targets such as enzymes or receptors.

4.2 Material Science
The compound's amide functionality could make it useful in designing polymers or materials with specific mechanical or thermal properties.

Research Findings

Recent studies have explored the use of similar ethanediamides for various purposes:

• Biological Activity Screening:

  • Compounds with similar structures have been evaluated for enzyme inhibition, particularly targeting kinases and proteases.

• Docking Studies:

  • Computational docking studies suggest that the pyridine moiety enhances interaction with active sites in proteins, making it a candidate for drug development.

• Synthesis Optimization:

  • Advances in synthetic methods have improved yields and reduced by-products, making such compounds more accessible for large-scale applications.

Limitations and Future Directions

While promising, further research is needed to:

• Evaluate the compound's pharmacokinetics and toxicity profiles.

• Explore its stability under physiological conditions.

• Investigate its broader applications in material science and catalysis.